Cas no 119455-31-1 (Theonellamide F)

• Product Name: Theonellamide F
• CAS No: 119455-31-1
• MF: C₆₉H₈₆Br₂N₁₆O₂₂
• MW: 1651.3231549263
• CID: 2004363
• PubChem ID: 45382310
• Update Time: 2025-04-21

Theonellamide F Chemical and Physical Properties

Names and Identifiers

• Theonellamide F
• Theonellamide F (TNM-F)
• DTXSID301336378
• 119455-31-1
• Q15427881

• Inchi： 1S/C69H86Br2N16O22/c1-33(8-9-35-10-14-38(70)15-11-35)20-51(92)42-27-55(96)78-49(30-88)65(104)83-48-29-87-28-40(75-32-87)23-45(62(101)85-56(34(2)90)67(106)84-50(31-89)66(105)80-44(61(100)79-42)21-36-6-4-3-5-7-36)76-54(95)25-41(91)24-47(69(108)109)77-53(94)18-19-74-60(99)43(22-37-12-16-39(71)17-13-37)82-68(107)57(58(97)59(73)98)86-63(102)46(26-52(72)93)81-64(48)103/h3-17,20,28,32,34,41-51,56-58,88-92,97H,18-19,21-27,29-31H2,1-2H3,(H2,72,93)(H2,73,98)(H,74,99)(H,76,95)(H,77,94)(H,78,96)(H,79,100)(H,80,105)(H,81,103)(H,82,107)(H,83,104)(H,84,106)(H,85,101)(H,86,102)(H,108,109)/b9-8+,33-20+/t34-,41+,42-,43-,44-,45-,46-,47-,48+,49-,50-,51-,56-,57-,58+/m0/s1
• InChI Key： DAIPMSNAEZFUGV-BIWASUEOSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@H]1C(NCCC(N[C@H](C(=O)O)C[C@H](CC(N[C@@H]2C(N[C@H](C(N[C@@H](CO)C(N[C@@H](CC3C=CC=CC=3)C(N[C@H]([C@H](/C=C(/C=C/C3C=CC(=CC=3)Br)\C)O)CC(N[C@@H](CO)C(N[C@@H](C(N[C@H](C(N[C@H](C(N1)=O)[C@H](C(N)=O)O)=O)CC(N)=O)=O)CN1C=NC(=C1)C2)=O)=O)=O)=O)=O)[C@H](C)O)=O)=O)O)=O)=O

Computed Properties

• Exact Mass: 1650.44488g/mol
• Monoisotopic Mass: 1648.44693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 109
• Rotatable Bond Count: 16
• Complexity: 3280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 612Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides